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Compound of Interest

Compound Name: 2-Bromo-6-chloroquinoline
CAS No.: 891842-50-5
Cat. No.: B1356765
Get Quote
. J

Executive Summary & Chemical Profile

2-Bromo-6-chloroquinoline (CAS: 891842-50-5) is a halogenated heteroaromatic scaffold
frequently used in medicinal chemistry for structure-activity relationship (SAR) studies. Unlike
standard organic intermediates, its dual-halogen substitution (Bromine at C2, Chlorine at C6)
dictates specific waste management streams.

Operational Directive: This compound must be treated as Halogenated Organic Waste. Under
no circumstances should it be commingled with non-halogenated waste streams or discharged
into aqueous drainage systems.

Chemical Safety Profile

Note: Always consult the Safety Data Sheet (SDS) from your specific vendor (e.g., Sigma-
Aldrich, Combi-Blocks) as impurity profiles may vary.
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Parameter

Specification

Operational Implication

CAS Number

891842-50-5

Unique identifier for waste

labeling.

Physical State

Solid (White to light yellow)

Dust inhalation hazard;

requires particulate control.

GHS Classification

Acute Tox. 3 (Oral); Skin/Eye
Irrit. 2/2A

High toxicity; requires double-

gloving and fume hood use.

UN Number (Likely)

UN 2811 (Toxic solid, organic,

n.o.s.)

Required for transport manifest

if shipping waste off-site.

Solubility

Low (Water), High (DMSO,
DCM)

Do not attempt aqueous

neutralization.

The Logic of Disposal (Causality)

As scientists, we follow protocols not just for compliance, but because we understand the

underlying chemistry. Here is why 2-Bromo-6-chloroquinoline requires specific handling:

« Incineration Chemistry: When incinerated, the bromine and chlorine atoms release hydrogen

bromide (HBr) and hydrogen chloride (HCI) gases. These are highly corrosive to standard

incinerator flues. Consequently, this waste must be directed to facilities equipped with wet

gas scrubbers. Mixing this with non-halogenated waste forces the entire volume to be

treated as halogenated, exponentially increasing disposal costs.

o Environmental Persistence: The quinoline ring is stable, and halogenation further reduces

biodegradability. Release into water systems poses significant aquatic toxicity risks, as the

compound can bioaccumulate.

o Chemical Incompatibility: The electron-deficient pyridine ring (within the quinoline system)

makes the C2-Bromine susceptible to nucleophilic attack. Mixing this waste with strong

nucleophiles or oxidizers in a waste drum can lead to exothermic degradation.

Waste Stream Decision Logic
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The following workflow illustrates the decision process for segregating 2-Bromo-6-
chloroquinoline waste.
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Figure 1: Decision matrix for segregating 2-Bromo-6-chloroquinoline waste. Note that even if
dissolved in non-halogenated solvents, the presence of the halogenated solute dictates the
disposal path.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired pure reagent, contaminated weighing boats, silica gel from flash columns.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum. Avoid glass for primary solid waste accumulation to prevent breakage.

e Labeling:
o Affix a hazardous waste tag immediately.
o Mandatory Fields: "Toxic Solid, Organic, N.O.S."

o Constituent Listing: Clearly write "2-Bromo-6-chloroquinoline” and "Silica Gel" (if
applicable).

e Bagging: If disposing of contaminated PPE (gloves/mats), place them in a clear, heavy-duty
polyethylene bag (minimum 2 mil thickness), seal with tape, and place inside the solid waste
drum.

 Verification: Ensure the lid is screwed on tightly. Do not leave the container open in the fume
hood.

Protocol B: Liquid Waste Disposal (Mother Liquors)

Applicability: Reaction mixtures, filtrates from recrystallization.

e pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acidic conditions
(e.g., HBr generation), neutralize carefully with Sodium Bicarbonate (NaHCO3) before
adding to the waste container to prevent pressure buildup.

e Segregation:
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o Correct Stream: Pour into the Halogenated Solvent waste container (typically red cans in

many labs).

o Incorrect Stream: Do NOT pour into the Non-Halogenated (organic) waste. Even 1%
halogen content renders the whole drum "Halogenated" by RCRA standards, tripling
disposal costs.

e Rinsing: Triple-rinse the reaction flask with a small amount of Dichloromethane (DCM) or
Acetone. Add these rinses to the same Halogenated waste container.

e Log Entry: Record the volume and approximate concentration of the quinoline on the waste
manifest log attached to the container.

Emergency Response & Spills

Self-Validating System: Ensure a "Spill Kit" is visible and accessible within 10 feet of the
handling area before starting work.

Minor Spill (< 5g solid or < 100mL liquid)

 |solate: Alert immediate lab neighbors.

e PPE Upgrade: Wear nitrile gloves (double layer recommended) and safety goggles. If dust is
present, wear an N95 or P100 respirator.

e Containment:

o Solids: Do not dry sweep (creates dust). Cover with wet paper towels or oil-impregnated
sweeping compound, then scoop into a disposal bag.

o Liquids: Cover with an inert absorbent (vermiculite or polypropylene pads). Do not use
sawdust (potential reaction with oxidizers if present).

» Decontamination: Wipe the surface with a soap/water solution, followed by an ethanol wipe.
Dispose of all cleanup materials as Solid Hazardous Waste.

Exposure First Aid[2]
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¢ Skin: Wash with soap and water for 15 minutes.[1] Do not use organic solvents
(ethanol/acetone) on skin, as they may increase transdermal absorption of the quinoline.

¢ Eyes: Flush for 15 minutes.[2][1] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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